Methyl 1-isocyanatocyclopropane-1-carboxylate
Overview
Description
“Methyl 1-isocyanatocyclopropane-1-carboxylate” is an organic compound with the chemical formula C6H7NO3 . It has a molecular weight of 141.12 g/mol . This compound contains a total of 17 bonds, including 10 non-H bonds, 3 multiple bonds, 3 rotatable bonds, 3 double bonds, 1 three-membered ring, 1 isocyanate (aliphatic), and 1 ester (aliphatic) .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a three-membered ring, an isocyanate group, and an ester group . High-quality images of its 3D molecular structure, molecular surface, and molecular orbitals have been created based on quantum chemical computations .Scientific Research Applications
Synthesis and Biological Evaluation
Methyl 1-isocyanatocyclopropane-1-carboxylate and its derivatives are significant in the synthesis of various biochemical compounds. For example, studies like those conducted by Boztaş et al. (2019) have shown the effectiveness of these compounds as inhibitors of enzymes such as carbonic anhydrase and acetylcholinesterase, which are critical in treating diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).
Inhibitor for Enzymatic Processes
Compounds like 1-amino-2-methylenecyclopropane-1-carboxylic acid, a derivative of this compound, act as inhibitors for specific enzymes. Zhao and Liu (2002) reported its role as an irreversible inhibitor for the enzyme 1-aminocyclopropane-1-carboxylate (ACC) deaminase, a bacterial enzyme catalyzing the conversion of ACC (Zhao & Liu, 2002).
Role in Ethylene Synthesis and Inhibition
In the field of plant physiology and postharvest technology, derivatives like 1-methylcyclopropene have been extensively studied for their role in inhibiting ethylene responses in plants, as described by Sisler et al. (1996). This has significant implications for extending the shelf life of fruits and flowers (Sisler et al., 1996).
Safety and Hazards
“Methyl 1-isocyanatocyclopropane-1-carboxylate” is classified as a dangerous substance. The GHS pictogram indicates that it’s hazardous, and the signal word is “Danger”. Precautionary statements include P261, P264, P270, P271, P280, P285, P302+P352, P304+P340, P310, P330, P361, P403+P233, P405, and P501 . The UN number is 2206, and it’s classified as a 6.1 hazard .
Properties
IUPAC Name |
methyl 1-isocyanatocyclopropane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-10-5(9)6(2-3-6)7-4-8/h2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSUNRHSIPLLHEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC1)N=C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30544326 |
Source
|
| Record name | Methyl 1-isocyanatocyclopropane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30544326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
76126-48-2 |
Source
|
| Record name | Methyl 1-isocyanatocyclopropanecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76126-48-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 1-isocyanatocyclopropane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30544326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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